Cas no 887350-84-7 (Methyl 1-cyclopropylbenzotriazole-5-carboxylate)
887350-84-7 structure
Product Name:Methyl 1-cyclopropylbenzotriazole-5-carboxylate
CAS No:887350-84-7
MF:C11H11N3O2
MW:217.223942041397
CID:1037697
PubChem ID:70700122
Update Time:2025-04-20
Methyl 1-cyclopropylbenzotriazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1-cyclopropyl-1H-benzo[d][1,2,3]triazole-5-carboxylate
- methyl 1-cyclopropylbenzotriazole-5-carboxylate
- Methyl1-cyclopropyl-1H-benzo[d][1,2,3]triazole-5-carboxylate
- Methyl 1-cyclopropyl-1H-benzotriazole-5-carboxylate
- 887350-84-7
- BS-23951
- DTXSID00743102
- DB-360879
- METHYL 1-CYCLOPROPYL-1,2,3-BENZOTRIAZOLE-5-CARBOXYLATE
- Methyl 1-cyclopropylbenzotriazole-5-carboxylate
-
- MDL: MFCD08448264
- Inchi: 1S/C11H11N3O2/c1-16-11(15)7-2-5-10-9(6-7)12-13-14(10)8-3-4-8/h2,5-6,8H,3-4H2,1H3
- InChI Key: UIFVVSTTZRWKFU-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC2=C(C=1)N=NN2C1CC1)=O
Computed Properties
- Exact Mass: 217.08500
- Monoisotopic Mass: 217.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 57Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 394.8±15.0 °C at 760 mmHg
- Flash Point: 192.6±20.4 °C
- PSA: 57.01000
- LogP: 1.55280
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Methyl 1-cyclopropylbenzotriazole-5-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 1-cyclopropylbenzotriazole-5-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 1-cyclopropylbenzotriazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154068-25g |
methyl 1-cyclopropyl-1H-benzo[d][1,2,3]triazole-5-carboxylate |
887350-84-7 | 95% | 25g |
$427 | 2021-08-05 | |
| Alichem | A019095355-25g |
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| TRC | M338075-100mg |
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887350-84-7 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M338075-250mg |
Methyl 1-cyclopropylbenzotriazole-5-carboxylate |
887350-84-7 | 250mg |
$75.00 | 2023-05-17 | ||
| TRC | M338075-500mg |
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| Chemenu | CM154068-1g |
methyl 1-cyclopropyl-1H-benzo[d][1,2,3]triazole-5-carboxylate |
887350-84-7 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM154068-5g |
methyl 1-cyclopropyl-1H-benzo[d][1,2,3]triazole-5-carboxylate |
887350-84-7 | 95% | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM154068-10g |
methyl 1-cyclopropyl-1H-benzo[d][1,2,3]triazole-5-carboxylate |
887350-84-7 | 95% | 10g |
$*** | 2023-05-29 | |
| Chemenu | CM154068-25g |
methyl 1-cyclopropyl-1H-benzo[d][1,2,3]triazole-5-carboxylate |
887350-84-7 | 95% | 25g |
$*** | 2023-05-29 |
Methyl 1-cyclopropylbenzotriazole-5-carboxylate Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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